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Compound of Interest

Compound Name: Acoforestinine

Cat. No.: B10818273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acoforestinine is a naturally occurring diterpenoid alkaloid. This document provides a

comprehensive overview of its discovery, chemical properties, and what is currently known

about its biological significance. The information is intended for researchers and professionals

in the fields of natural product chemistry, pharmacology, and drug development.

Discovery and Sourcing
Acoforestinine was first reported in 2009 by Yang J. and colleagues.[1][2] It was isolated from

Aconitum handelianum, a plant belonging to the Ranunculaceae family.[1][2] Subsequent

research has also identified its presence in other Aconitum species, including Aconitum forrestii

and Aconitum carmichaeli. Acoforestinine is also known by its synonym, 8-O-

Ethylyunaconitine.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Acoforestinine is presented in the

table below.
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Property Value

Chemical Formula C35H51NO10

Molecular Weight 645.78 g/mol

CAS Number 110011-77-3

Class Diterpenoid Alkaloid

Synonym 8-O-Ethylyunaconitine

Experimental Protocols
Note: The full experimental details for the isolation and structural elucidation of acoforestinine
from the primary literature are not publicly available at this time. The following is a generalized

workflow based on common practices for the isolation of diterpenoid alkaloids from Aconitum

species.

General Isolation Workflow
The isolation of diterpenoid alkaloids from Aconitum plant material typically involves the

following steps:

Caption: Generalized workflow for the isolation of Acoforestinine.

Biological Activity and Mechanism of Action
To date, there is a significant lack of specific, quantitative data on the biological activity of

acoforestinine in publicly accessible literature. While diterpenoid alkaloids from the Aconitum

genus are known to possess a wide range of biological activities, including analgesic, anti-

inflammatory, and cardiotonic effects, the specific activities of acoforestinine have not been

thoroughly characterized.

Consequently, there is no information available regarding the mechanism of action of

acoforestinine or any signaling pathways that it may modulate.

Synthesis
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There are currently no published reports on the total or semi-synthesis of acoforestinine or its

synonym, 8-O-Ethylyunaconitine.

Future Directions
The discovery of acoforestinine opens up several avenues for future research. Key areas of

investigation should include:

Comprehensive Biological Screening: To determine the specific pharmacological effects of

acoforestinine. This should involve a broad range of assays to identify any potential

therapeutic properties.

Mechanism of Action Studies: Once a significant biological activity is identified, further

research will be needed to elucidate the underlying mechanism of action, including the

identification of molecular targets and signaling pathways.

Total Synthesis: The development of a total synthesis route for acoforestinine would provide

a renewable source of the compound for further research and potential development, and

would allow for the synthesis of analogs to explore structure-activity relationships.

Conclusion
Acoforestinine is a diterpenoid alkaloid with a defined chemical structure that has been

isolated from several Aconitum species. While its discovery has been documented, there is a

notable absence of detailed information regarding its biological activity, mechanism of action,

and synthesis in the current scientific literature. This presents a clear opportunity for further

investigation by researchers in the fields of natural product chemistry and drug discovery. The

elucidation of its pharmacological profile is a critical next step in determining the potential of

acoforestinine as a lead compound for new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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